Cas no 1004223-38-4 (4-(propan-2-yloxy)-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide)

• Product Name: 4-(propan-2-yloxy)-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide
• CAS No: 1004223-38-4
• MF: C₁₆H₁₅N₃O₂S
• MW: 313.374202013016
• CID: 5471789
• Update Time: 2025-05-21

4-(propan-2-yloxy)-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-propan-2-yloxy-N-thieno[2,3-d]pyrimidin-4-ylbenzamide
• 4-(propan-2-yloxy)-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide

• Inchi： 1S/C16H15N3O2S/c1-10(2)21-12-5-3-11(4-6-12)15(20)19-14-13-7-8-22-16(13)18-9-17-14/h3-10H,1-2H3,(H,17,18,19,20)
• InChI Key： YWECBHPRLJCMOF-UHFFFAOYSA-N
• SMILES： C(NC1=NC=NC2SC=CC=21)(=O)C1=CC=C(OC(C)C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 4-(propan-2-yloxy)-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide

4-(Propan-2-yloxy)-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide (CAS No. 1004223-38-4): A Comprehensive Overview

4-(Propan-2-yloxy)-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide (CAS No. 1004223-38-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, featuring a thieno[2,3-d]pyrimidine core linked to a benzamide moiety via an isopropoxy bridge, is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its structural uniqueness, which makes it a promising candidate for targeting specific biological pathways.

The molecular structure of 4-(propan-2-yloxy)-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide combines a heterocyclic thienopyrimidine scaffold with a substituted benzamide group. This hybrid architecture is often explored in the development of kinase inhibitors, given its ability to interact with ATP-binding sites in enzymes. The compound's CAS number 1004223-38-4 is frequently searched in scientific databases, reflecting its relevance in academic and industrial research.

One of the key areas of interest for 4-(propan-2-yloxy)-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide is its potential role in addressing unmet medical needs, such as targeted cancer therapies. With the growing demand for precision medicine, researchers are investigating how this compound can be optimized to enhance selectivity and reduce off-target effects. Its thienopyrimidine-benzamide structure is also being evaluated for applications in inflammatory and metabolic disorders, aligning with current trends in personalized healthcare.

From a synthetic chemistry perspective, CAS 1004223-38-4 presents interesting challenges and opportunities. The compound's synthesis typically involves multi-step organic reactions, including condensation and coupling strategies, to achieve the desired thieno[2,3-d]pyrimidin-4-yl framework. Recent advancements in green chemistry have also spurred interest in developing more sustainable routes to produce this compound, minimizing waste and energy consumption.

The physicochemical properties of 4-(propan-2-yloxy)-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide are critical for its bioavailability and therapeutic potential. Studies focus on its solubility, stability, and permeability, which are essential for formulation development. Researchers often query "thienopyrimidine derivatives solubility" or "benzamide-based drug candidates" to compare this compound with analogous structures in the literature.

In the context of intellectual property, CAS No. 1004223-38-4 has been featured in several patent applications, highlighting its commercial viability. Pharmaceutical companies are actively exploring its use in combination therapies, particularly in oncology. The rise of AI-driven drug discovery has further accelerated interest in this compound, as machine learning models can predict its interactions with biological targets more efficiently.

For researchers sourcing 4-(propan-2-yloxy)-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide, quality control is paramount. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the purity and identity of the compound. Suppliers often emphasize batch-to-batch consistency, given the compound's application in sensitive biological assays.

Looking ahead, the scientific community continues to explore the full potential of 1004223-38-4. With ongoing studies into its mechanism of action and therapeutic index, this compound remains at the forefront of innovative drug development. Its versatility and modular structure make it a valuable tool for medicinal chemists aiming to address complex diseases with high specificity.